Butyl 4-{[(2-nitrophenyl)carbonyl]amino}benzoate

• Molecular Formula: C18H18N2O5
• Molecular Weight: 342.3 g/mol
• IUPAC Name: butyl 4-[(2-nitrobenzoyl)amino]benzoate
• InChI: InChI=1S/C18H18N2O5/c1-2-3-12-25-18(22)13-8-10-14(11-9-13)19-17(21)15-6-4-5-7-16(15)20(23)24/h4-11H,2-3,12H2,1H3,(H,19,21)
• InChI Key: YWELPKBFKGQUTH-UHFFFAOYSA-N
• SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2[N+](=O)[O-]

Description

Butyl 4-{[(2-nitrophenyl)carbonyl]amino}benzoate, also known as BNPPB, is a chemical compound that has been widely used in scientific research. It belongs to the class of benzoate derivatives and has been shown to have various biochemical and physiological effects.

Mechanism of Action

Butyl 4-{[(2-nitrophenyl)carbonyl]amino}benzoate acts as a competitive inhibitor of ion channels by binding to the channel pore and preventing the flow of ions through the channel. It has been shown to have a higher affinity for certain types of channels, such as the L-type calcium channel, and can be used to selectively inhibit these channels.
Biochemical and Physiological Effects
Butyl 4-{[(2-nitrophenyl)carbonyl]amino}benzoate has been shown to have various biochemical and physiological effects, including the inhibition of insulin secretion, the modulation of cardiac contractility, and the regulation of smooth muscle tone. It has also been shown to have anti-inflammatory properties and can be used to reduce inflammation in various tissues.

Advantages and Limitations for Lab Experiments

One of the advantages of using Butyl 4-{[(2-nitrophenyl)carbonyl]amino}benzoate in lab experiments is its high potency and selectivity for certain types of ion channels. This allows researchers to selectively inhibit these channels and investigate their role in various physiological processes. However, one limitation of Butyl 4-{[(2-nitrophenyl)carbonyl]amino}benzoate is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for the use of Butyl 4-{[(2-nitrophenyl)carbonyl]amino}benzoate in scientific research. One area of interest is the investigation of its potential as a therapeutic agent for various diseases, such as hypertension and inflammation. Another direction is the development of more selective inhibitors of ion channels, which could be used to study their function in greater detail. Additionally, the use of Butyl 4-{[(2-nitrophenyl)carbonyl]amino}benzoate in combination with other drugs or therapies could lead to new treatment strategies for various conditions.

Synthesis Methods

Butyl 4-{[(2-nitrophenyl)carbonyl]amino}benzoate can be synthesized using a multi-step process involving the reaction of 4-aminobenzoic acid with butyl chloroformate, followed by the reaction with 2-nitrobenzoyl chloride. The final product is obtained after purification by column chromatography.

Scientific Research Applications

Butyl 4-{[(2-nitrophenyl)carbonyl]amino}benzoate has been widely used in scientific research as a tool to study the function of various ion channels, including voltage-gated calcium channels and chloride channels. It has been shown to be a potent inhibitor of these channels and can be used to investigate their role in various physiological processes.